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Compound of Interest

Compound Name: Benzofuran-5-boronic acid
CAS No.: 331834-13-0
Cat. No.: B1275802
Get Quote
. J

CAS Number: 331834-13-0
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzofuran-5-boronic acid, a key
building block in modern organic synthesis and drug discovery. This document details its
chemical properties, synthesis, and applications, with a focus on its role in the construction of
complex, biologically active molecules.

Chemical Properties and Safety Information

Benzofuran-5-boronic acid is a stable, solid organic compound. Below is a summary of its
key physical and chemical properties.
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Property Value Reference
CAS Number 331834-13-0 N/A
Molecular Formula CsH7BOs N/A
Molecular Weight 161.95 g/mol N/A
Appearance Light brown solid [1]

Melting Point Not available N/A

Boiling Point Not available N/A
Density Not available N/A

Soluble in organic solvents
Solubility such as tetrahydrofuran and [1]

ethyl acetate.

Safety and Handling: Benzofuran-5-boronic acid should be handled with care in a well-
ventilated laboratory, using appropriate personal protective equipment (PPE), including gloves
and safety glasses. Avoid inhalation of dust and contact with skin and eyes. For detailed safety
information, refer to the Safety Data Sheet (SDS).

Synthesis of Benzofuran-5-boronic Acid

A common and effective method for the synthesis of benzofuran-5-boronic acid involves the
lithiation of 5-bromobenzofuran followed by reaction with a borate ester.[1]

Experimental Protocol: Synthesis from 5-
Bromobenzofuran[1]

e Reaction Setup: A solution of 5-bromobenzofuran (1.0 g, 5.0 mmol) in anhydrous
tetrahydrofuran (10 ml) is prepared in a flame-dried flask under an argon atmosphere.

« Lithiation: The solution is cooled to -60°C. A hexane solution of n-butyllithium (1.5 M; 3.72 ml,
5.6 mmol) is added dropwise, maintaining the temperature at -60°C. The mixture is stirred at
this temperature for 30 minutes.
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» Borylation: Trimethyl borate (0.69 ml, 6.0 mmol) is added to the reaction mixture. The
solution is then allowed to warm slowly to room temperature over a period of 4 hours.

o Work-up: Water (5 ml) is added to the reaction mixture, which is then cooled to 5°C. The
tetrahydrofuran is removed under reduced pressure.

 Acidification and Extraction: The pH of the residue is adjusted to 1 by the addition of 1N
hydrochloric acid. The aqueous layer is then extracted with ethyl acetate.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is evaporated. The resulting residue is triturated with a
hexane/ether mixture, filtered, and dried to yield benzofuran-5-boronic acid as a light
brown solid (551 mg).

Diagram of Synthesis Workflow:
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Caption: Workflow for the synthesis of benzofuran-5-boronic acid.
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Applications in Suzuki-Miyaura Cross-Coupling
Reactions

Benzofuran-5-boronic acid is a versatile reagent in palladium-catalyzed Suzuki-Miyaura
cross-coupling reactions. This reaction is a powerful tool for the formation of carbon-carbon
bonds, enabling the synthesis of a wide array of substituted benzofurans, many of which are
scaffolds for biologically active compounds.[2][3]

General Experimental Protocol: Suzuki-Miyaura
Coupling[3][4]

o Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 equiv.), benzofuran-5-
boronic acid (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd(PPhs)s, 5 mol%), and a base
(e.g., KsPOas or K2COs3, 2.0 equiv.).

e Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent
and water (e.g., 1,4-dioxane/water 6:1).[2]

» Reaction Conditions: The reaction mixture is heated under an inert atmosphere (e.g., argon
or nitrogen) at a temperature ranging from 80°C to 100°C. The reaction progress is
monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

o Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and
brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated
under reduced pressure. The crude product is then purified by flash column chromatography
on silica gel to yield the desired substituted benzofuran.

Diagram of Suzuki-Miyaura Catalytic Cycle:
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
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Role in the Synthesis of Bioactive Molecules

The benzofuran scaffold is a core component in numerous natural products and synthetic
compounds that exhibit a wide range of biological activities, including anticancer, antibacterial,
and anti-inflammatory properties.[4] Benzofuran-5-boronic acid serves as a crucial
intermediate for introducing the benzofuran moiety at the 5-position, which can be critical for
biological efficacy.

Example: Synthesis of Substituted Benzofuran-2-
carboxylates and their Biological Activity

In a study by Khan et al., various aryl boronic acids were coupled with a bromo-benzofuran
derivative to synthesize a series of methyl 5-arylbenzofuran-2-carboxylates. These compounds
were then evaluated for their a-glucosidase inhibitory potential.[2]

a-Glucosidase

Compound Aryl Boronic Acid Yield (%) .
Inhibition ICso (UM)

4-
da Methylphenylboronic 89 47.3+£2.30
acid

4-
4b Chlorophenylboronic 67 58.2 £ 1.95
acid

3-Nitrophenylboronic

4c _ 72 65.7+2.10
acid
4-

4d Formylphenylboronic 75 71.4+£2.25
acid

de Phenylboronic acid 77 75.1+2.38
4-

4f Methoxyphenylboronic 79 78.3+2.44
acid

Acarbose (Standard) - - 375.82+£1.76
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The results demonstrate that the synthesized benzofuran derivatives exhibit significant a-
glucosidase inhibition compared to the standard drug, acarbose, highlighting the potential of
these compounds in the development of new antidiabetic agents.[2]

Spectroscopic Data

While specific, high-resolution spectra for benzofuran-5-boronic acid are not readily available
in all public databases, representative data for the parent benzofuran molecule and related
derivatives can be used for structural elucidation and comparison.

e 'H NMR: The proton NMR spectrum of benzofuran shows characteristic signals for the
aromatic and furan protons. For benzofuran-5-boronic acid, one would expect to see the
disappearance of the proton at the 5-position and the appearance of a signal for the boronic
acid protons.[5]

e 13C NMR: The carbon NMR spectrum provides information about the carbon skeleton. The
carbon attached to the boron atom will typically show a broad signal or may not be observed
due to quadrupolar relaxation.[6]

» IR Spectroscopy: The infrared spectrum will show characteristic absorption bands for the
aromatic C-H and C=C stretching vibrations, as well as bands associated with the B-O and
O-H bonds of the boronic acid group. The NIST WebBook provides an IR spectrum for the
parent benzofuran.[7]

o Mass Spectrometry: Mass spectrometry can be used to determine the molecular weight and
fragmentation pattern of the molecule. The NIST WebBook provides a mass spectrum for the
parent benzofuran.[8]

Researchers can find and purchase spectroscopic data for benzofuran-5-boronic acid from
various commercial suppliers.[9]

This technical guide provides a foundational understanding of benzofuran-5-boronic acid for

its application in research and development. Its utility as a synthetic intermediate, particularly in
the construction of novel compounds with therapeutic potential, is well-established, making it a
valuable tool for medicinal chemists and drug discovery professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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